![molecular formula C10H8F3NO2 B6182633 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene CAS No. 2296675-88-0](/img/no-structure.png)
1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene
Overview
Description
1-Nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene (NTCPB) is a heterocyclic compound that has been studied for its potential use in a variety of applications. It is a nitro-substituted aromatic compound with a trifluoromethylcyclopropyl group attached to the benzene ring. NTCPB has been studied for its potential use as a catalyst, a reagent, and a ligand for various reactions. NTCPB has also been studied for its potential use in medicinal chemistry and drug discovery.
Scientific Research Applications
1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene has been studied for a variety of scientific research applications. It has been used as a catalyst for organic reactions, such as the Heck reaction, the Suzuki reaction, and the Negishi coupling. It has also been used as a reagent in the synthesis of other compounds, such as 1-nitro-2-thiophenecarboxylic acid and 1-nitro-2-thiophenecarboxamide. 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene has been studied for its potential use as a ligand in coordination chemistry, and it has been used in the synthesis of various organometallic complexes.
Mechanism of Action
1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene is believed to act as a catalyst in organic reactions by forming an intermediate complex with the reactants. The complex then undergoes a series of steps, including the formation of a radical intermediate and the formation of a new bond between the reactants. The intermediate complex then dissociates, releasing the reactants and the 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene catalyst.
Biochemical and Physiological Effects
1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene has not been studied for its potential biochemical and physiological effects in humans or animals. However, it has been studied for its potential use as a drug in medicinal chemistry and drug discovery.
Advantages and Limitations for Lab Experiments
1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. It is also soluble in common organic solvents, such as acetic acid, and it can be used in a variety of reactions. However, 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene is not very soluble in water, and it can be difficult to purify.
Future Directions
Future research into 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene could focus on its potential use as a catalyst in a variety of reactions, its potential use as a reagent in the synthesis of other compounds, and its potential use as a ligand in coordination chemistry. Additionally, research could focus on its potential use as a drug in medicinal chemistry and drug discovery. Finally, research could focus on its potential biochemical and physiological effects in humans or animals.
Synthesis Methods
1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene can be synthesized through a variety of methods. The most common method is the reaction of 1-bromo-4-[1-(trifluoromethyl)cyclopropyl]benzene with nitric acid. The reaction is typically carried out in a solvent such as acetic acid, and the resulting product is then purified by recrystallization. Other methods of synthesis include the reaction of 1-bromo-4-[1-(trifluoromethyl)cyclopropyl]benzene with sodium nitrite in the presence of a base, and the reaction of 1-bromo-4-[1-(trifluoromethyl)cyclopropyl]benzene with an amine in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene involves the nitration of 4-[1-(trifluoromethyl)cyclopropyl]benzene followed by reduction of the nitro group to an amino group and subsequent diazotization and coupling with sodium nitrite to form the final product.", "Starting Materials": ["4-[1-(trifluoromethyl)cyclopropyl]benzene", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfite", "Sodium nitrate", "Sodium bicarbonate", "Ethanol", "Water"], "Reaction": [ "Step 1: Nitration of 4-[1-(trifluoromethyl)cyclopropyl]benzene with a mixture of nitric acid and sulfuric acid to form 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene.", "Step 2: Reduction of the nitro group to an amino group using sodium sulfite and sodium bicarbonate in water.", "Step 3: Diazotization of the amino group with hydrochloric acid and sodium nitrite to form the diazonium salt.", "Step 4: Coupling of the diazonium salt with sodium nitrite in the presence of sodium hydroxide to form the final product, 1-nitro-4-[1-(trifluoromethyl)cyclopropyl]benzene." ] } | |
CAS RN |
2296675-88-0 |
Molecular Formula |
C10H8F3NO2 |
Molecular Weight |
231.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
